(5-(((4-Methylbenzyl)sulfonyl)methyl)furan-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [5-[(4-methylphenyl)methylsulfonylmethyl]furan-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H21NO4S/c1-14-4-6-15(7-5-14)12-24(21,22)13-16-8-9-17(23-16)18(20)19-10-2-3-11-19/h4-9H,2-3,10-13H2,1H3
• InChI Key: FOWGBNUNQPDRKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)CC2=CC=C(O2)C(=O)N3CCCC3
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is unique and allows for diverse applications. The pyrrolidine ring is a significant feature of this compound, contributing to the stereochemistry of the molecule. The compound also contains a furan ring and a sulfonyl group, which may influence its reactivity and interactions with other molecules.

Scientific Research Applications

Synthesis and Applications in Organic Chemistry

A notable application is the synthesis of 5-substituted proline derivatives and 5-substituted pyrrole-2-carboxylates, utilizing 5-endo cyclizations. This methodology highlights the compound's role in producing structurally diverse pyrrolidine derivatives, which are significant in medicinal chemistry and synthetic organic chemistry (Knight, Redfern, & Gilmore, 2001).

Corrosion Inhibition

Another research direction involves the use of similar organic compounds for the prevention of corrosion on mild steel in acidic media. Synthesized organic compounds, such as 4-(4-Aminobenzene-1-sulfonyl)piperazin-1-yl)(furan-2-yl)methanone, have shown to act as effective corrosion inhibitors, highlighting their potential in materials science and engineering applications (Singaravelu & Bhadusha, 2022).

Pharmacological Potential

Research into phenolic and furan-type compounds, including structures similar to the compound , has uncovered their potential anti-platelet effects. Such compounds derived from natural sources or synthesized in the lab have been studied for their pharmacological activities, demonstrating their importance in drug discovery and development (Pyo, Jin, Koo, & Yun-Choi, 2004).

Antimicrobial and Anti-inflammatory Properties

Novel pyrazoline derivatives containing the furan moiety have been synthesized and evaluated for their in vivo anti-inflammatory and in vitro antibacterial activities. This indicates the compound's relevance in the development of new therapeutic agents with potential anti-inflammatory and antibacterial properties (Ravula, Babu, Manich, Rika, Chary, Ch, & Ra, 2016).

Advanced Synthesis Techniques

The compound and its derivatives have been a focus in studies exploring advanced synthesis techniques, such as microwave-assisted synthesis, which offers a greener, more efficient route for the production of pharmacologically active molecules. Such studies underscore the compound's versatility in synthetic organic chemistry and its potential in accelerating the drug development process (Ravula et al., 2016).